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Compound Name: Terbutryn

Cat. No.: B1682747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of terbutryn, a selective triazine

herbicide, for agricultural use. This document details its mechanism of action, application

protocols, and relevant quantitative data to guide research and development.

Introduction
Terbutryn is a selective herbicide used for both pre- and post-emergence control of a wide

range of annual broadleaf and grassy weeds in various agricultural crops.[1][2][3] It is absorbed

through the roots and foliage, subsequently accumulating in the apical meristems.[4] Terbutryn
is a member of the triazine group of herbicides and acts by inhibiting photosynthesis.[1][5][6]

Mechanism of Action
Terbutryn's primary mode of action is the inhibition of photosynthesis at Photosystem II (PSII).

[6] It binds to the D1 protein of the PSII complex, blocking the quinone B (QB) binding site. This

interruption of the electron transport chain leads to the inhibition of CO2 assimilation and the

formation of reactive oxygen species, ultimately causing cell death and plant demise.[7]
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Caption: Mechanism of action of terbutryn in the chloroplast.

Applications in Agriculture
Terbutryn is utilized for selective weed control in a variety of crops. Its application can be

either pre-emergence or post-emergence.[1]

Target Crops and Weeds
Terbutryn is effective against a broad spectrum of weeds.[8] A summary of its primary

applications is provided below.

Table 1: Target Crops and Weeds Controlled by Terbutryn
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Crop Target Weeds

Winter Wheat, Winter Barley, Triticale, some

Oats varieties

Amsinckia (Yellow Burrweed), Capeweed, Corn

Gromwell, Deadnettle, Fumitory, Paterson's

Curse, Toad Rush, Charlock, Doublegee, Hedge

Mustard, Indian Hedge Mustard, Turnip Weed,

Wild Turnip[5][8]

Sorghum
Most grasses and many annual broadleaf

weeds[1][2]

Sugarcane
Most grasses and many annual broadleaf

weeds[1][2]

Sunflowers
Most grasses and many annual broadleaf

weeds[1]

Peas (Canning, Green, Vining, Field)

Blackberry Nightshade, Capeweed, Chickweed,

Common Fumitory, Corn Gromwell, Deadnettle,

Fat Hen, Paterson's Curse, Toad Rush, Yellow

Burrweed[5]

Potatoes
Most grasses and many annual broadleaf

weeds[1]

Recommended Application Rates
Application rates for terbutryn vary depending on the crop, weed species, and growth stage.

The following table summarizes typical application rates.

Table 2: Recommended Application Rates for Terbutryn (500 g/L SC Formulation)
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Crop State/Region
Application Rate
(mL/ha)

Critical Comments

Wheat, Barley,

Triticale, some Oats

varieties (from 3 leaf

to early tillering stage)

NSW, Vic (Australia) 550 - 850

Use higher rate for

Deadnettle or Toad

Rush.[5]

Wheat, Barley,

Triticale, some Oats

varieties (from 3 leaf

to early tillering stage)

WA (Australia) 850

For control of

Capeweed, Corn

Gromwell, Fumitory,

Yellow Burrweed,

Doublegee, and Toad

Rush.[5]

Field Peas (10-12 cm

high, 3-5 nodes)
Vic (Australia) 700 - 850

Apply when weeds

are young and actively

growing.[5]

Canning Peas (10-12

cm high, 3-6 nodes)
Tas (Australia) 750 - 1000

Apply when weeds

are in the 2-4 true leaf

stage.[5]

Note: These rates are for a 500 g/L soluble concentrate (SC) formulation.[9] Always consult the

product label for specific instructions.

Experimental Protocols
Protocol for Determining Herbicide Efficacy in
Greenhouse aettings
This protocol outlines a method for assessing the efficacy of terbutryn on target weed species

under controlled greenhouse conditions.

Experimental Workflow Diagram
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1. Weed Species Cultivation
- Sow seeds in pots

- Grow to 2-4 true leaf stage

3. Herbicide Application
- Apply treatments using a cabinet sprayer

- Include a non-treated control

2. Herbicide Preparation
- Prepare stock solution of Terbutryn

- Create serial dilutions for dose-response

4. Incubation
- Maintain plants in greenhouse

- Controlled temperature, light, and humidity

5. Data Collection (e.g., 14 DAT)
- Visual assessment of phytotoxicity (0-100% scale)

- Fresh and dry weight of above-ground biomass

6. Data Analysis
- Calculate GR50/ED50 values

- Statistical analysis (e.g., ANOVA)

DAT: Days After Treatment

Click to download full resolution via product page

Caption: Workflow for greenhouse herbicide efficacy testing.

Methodology:

Plant Material: Grow target weed species from seed in pots containing a standard potting

mix. Maintain in a greenhouse with controlled temperature (e.g., 25/18°C day/night), light

(e.g., 16-hour photoperiod), and humidity.

Herbicide Treatment: Apply terbutryn at the 2-4 true leaf stage. Use a cabinet sprayer

calibrated to deliver a specific volume (e.g., 200 L/ha). Prepare a range of doses to

determine the dose-response relationship. Include a control group treated with water and

any solvent/adjuvant used in the herbicide formulation.
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Experimental Design: Use a completely randomized design with a sufficient number of

replicates (e.g., 4-6) per treatment.

Data Collection: At a set time point after treatment (e.g., 14 or 21 days), visually assess the

percentage of weed control (phytotoxicity) on a scale of 0% (no effect) to 100% (complete

kill). Harvest the above-ground biomass and record the fresh weight. Dry the biomass at 60-

70°C to a constant weight to determine the dry weight.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed

by a means separation test). Calculate the herbicide rate that causes 50% growth reduction

(GR50) or 50% effect (ED50).

Protocol for Residue Analysis in Soil and Plant Tissues
This protocol provides a general method for the extraction and analysis of terbutryn residues.

Extraction and Analysis Workflow Diagram
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1. Sample Collection & Preparation
- Collect soil or plant samples

- Homogenize and weigh a subsample

2. Extraction
- e.g., QuEChERS method

- Acetonitrile extraction and partitioning with salts

3. Cleanup
- Dispersive solid-phase extraction (d-SPE)
- Removes interfering matrix components

4. Analysis
- Gas Chromatography (GC) or
 Liquid Chromatography (LC)

 coupled with Mass Spectrometry (MS)

5. Quantification
- Use of internal standards and calibration curves

Click to download full resolution via product page

Caption: General workflow for terbutryn residue analysis.

Methodology:

Sample Preparation: Homogenize the collected soil or plant tissue samples. A representative

subsample is taken for extraction.

Extraction: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a

common and effective technique for pesticide residue analysis.[10][11]

Add acetonitrile to the homogenized sample and shake vigorously.
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Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

Centrifuge to separate the acetonitrile layer containing the pesticides.

Cleanup: The extracted sample is subjected to dispersive solid-phase extraction (d-SPE) for

cleanup.

An aliquot of the acetonitrile extract is mixed with a combination of sorbents (e.g., primary

secondary amine (PSA) to remove organic acids, and C18 to remove nonpolar

interferences).

The mixture is centrifuged, and the supernatant is collected for analysis.

Analysis and Quantification: The final extract is analyzed using chromatographic techniques

coupled with mass spectrometry for sensitive and selective detection.

Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally

stable compounds like terbutryn.[12]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity

and selectivity for a wide range of pesticides.[11][12]

Quantification is achieved by comparing the response of the analyte in the sample to a

calibration curve prepared with known concentrations of a terbutryn standard. An internal

standard is often used to correct for variations in extraction efficiency and instrument

response.

Toxicological and Environmental Fate Data
A summary of key toxicological and environmental fate parameters for terbutryn is presented

below.

Table 3: Toxicological Profile of Terbutryn
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Parameter Value Species Reference

Acute Oral LD50 2450-2500 mg/kg Rat [2]

Acute Dermal LD50 >2000 mg/kg Rabbit [2]

Avian Acute Oral

LD50
>4640 mg/kg Mallard Duck [4]

Fish Acute LC50 (96h) 2.4 ppm Rainbow Trout [4]

Aquatic Invertebrate

EC50 (48h)
2.66 ppm Daphnia magna [4]

Table 4: Environmental Fate of Terbutryn

Parameter Value Conditions Reference

Soil Half-life (t1/2) 14-28 days [2]

Water Half-life (t1/2) 180-240 days
In pond and river

sediment
[2]

Soil Adsorption

Coefficient (Koc)
~663 L/kg [13]

Bioconcentration

Factor (BCF)
181 L/kg Fish [13]

Terbutryn is readily adsorbed in soils with high organic matter or clay content.[2][4] Its major

metabolite, hydroxy-terbutryn, is more mobile and persistent and has the potential to leach

into groundwater.[4]

Conclusion
Terbutryn is an effective selective herbicide for the control of a wide range of weeds in various

agricultural crops. Understanding its mechanism of action, proper application, and

environmental behavior is crucial for its responsible and effective use in agricultural research

and practice. The protocols provided herein offer a framework for conducting efficacy and
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residue analysis studies. Researchers should always adhere to local regulations and safety

guidelines when working with terbutryn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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